(R)-5,6,7,8-Tetrahydro-isoquinolin-8-ylamine

• IUPAC Name: (8R)-5,6,7,8-tetrahydroisoquinolin-8-amine
• InChI: InChI=1S/C9H12N2/c10-9-3-1-2-7-4-5-11-6-8(7)9/h4-6,9H,1-3,10H2/t9-/m1/s1
• InChI Key: BMARABOQKIKIRT-SECBINFHSA-N
• Canonical SMILES: C1CC(C2=C(C1)C=CN=C2)N
• Isomeric SMILES: C1C[C@H](C2=C(C1)C=CN=C2)N
• Molecular Formula: C9H12N2
• Molecular Weight: 148.20 g/mol

Description

(R)-5,6,7,8-Tetrahydro-isoquinolin-8-ylamine, also known as (R)-THIQ, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of isoquinolines and has been found to possess various biochemical and physiological effects. In

Mechanism of Action

The exact mechanism of action of (R)-THIQ is not fully understood. However, it has been proposed that (R)-THIQ acts as a partial agonist at the mu-opioid receptor and as an antagonist at the delta-opioid receptor. This dual action results in a reduction in pain perception and a decrease in the rewarding effects of drugs of abuse.
Biochemical and Physiological Effects:
(R)-THIQ has been found to possess various biochemical and physiological effects. It has been shown to reduce pain perception in animal models of acute and chronic pain. (R)-THIQ has also been found to reduce inflammation in animal models of inflammation. Additionally, (R)-THIQ has been shown to decrease drug-seeking behavior in animal models of addiction.

Advantages and Limitations for Lab Experiments

The advantages of using (R)-THIQ in lab experiments include its well-defined chemical structure, its ability to produce consistent results, and its potential therapeutic applications. However, there are some limitations to using (R)-THIQ in lab experiments. These limitations include its relatively high cost, its potential toxicity, and the need for specialized equipment and expertise to synthesize and purify the compound.

Future Directions

There are several future directions for the study of (R)-THIQ. One potential direction is the development of more efficient and cost-effective synthesis methods. Another direction is the investigation of the potential therapeutic applications of (R)-THIQ in humans. Additionally, the mechanism of action of (R)-THIQ needs to be further elucidated to fully understand its pharmacological properties. Finally, the potential side effects and toxicity of (R)-THIQ need to be thoroughly investigated to ensure its safety for human use.
Conclusion:
(R)-5,6,7,8-Tetrahydro-isoquinolin-8-ylamine, or (R)-THIQ, is a chemical compound with potential therapeutic applications. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the pharmacological properties of (R)-THIQ and its potential use in human therapeutics.

Scientific Research Applications

(R)-THIQ has been extensively studied for its potential therapeutic applications. It has been found to possess various pharmacological properties such as analgesic, anti-inflammatory, and anti-addictive effects. (R)-THIQ has also been studied for its potential use as a treatment for Parkinson's disease, depression, and anxiety disorders.